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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B12396705 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the molecular weight of 1-Bromononane-
d3, a deuterated version of 1-bromononane. The inclusion of deuterium isotopes is a common

strategy in drug development to alter metabolic pathways and in scientific research for tracing

and spectroscopic studies.

Data Presentation: Molecular Weights
The following table summarizes the key molecular weight information for 1-bromononane and

its deuterated isotopologue, 1-bromononane-d3, along with the relevant isotopes.

Compound/Isotope Molecular Formula Molecular Weight ( g/mol )

1-Bromononane C₉H₁₉Br 207.15[1][2][3][4]

Hydrogen (Protium) H ~1.008

Deuterium D or ²H ~2.014

1-Bromononane-d3 C₉H₁₆D₃Br ~210.17

Methodology for Molecular Weight Calculation
The molecular weight of 1-bromononane-d3 is calculated by substituting the mass of three

protium (¹H) atoms with three deuterium (²H or D) atoms in the non-deuterated 1-bromononane
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molecule.

1. Base Molecular Formula and Weight:

The molecular formula for standard 1-bromononane is C₉H₁₉Br.

Its calculated molecular weight is approximately 207.15 g/mol .

2. Isotopic Substitution:

The designation "-d3" signifies the replacement of three hydrogen atoms with three

deuterium atoms.

The resulting molecular formula is C₉H₁₆D₃Br.

3. Calculation:

Atomic weight of Hydrogen (H): ~1.008 g/mol

Atomic weight of Deuterium (D): ~2.014 g/mol

Mass increase per substitution: 2.014 g/mol - 1.008 g/mol = 1.006 g/mol

Total mass increase for three substitutions: 3 * 1.006 g/mol = 3.018 g/mol

Calculated Molecular Weight of 1-Bromononane-d3: 207.15 g/mol + 3.018 g/mol = 210.168

g/mol

An alternative calculation based on the sum of atomic weights of the constituent atoms (9 x

Carbon, 16 x Hydrogen, 3 x Deuterium, 1 x Bromine) yields a similar result.

Visualization of Molecular Composition
The following diagram illustrates the logical relationship of the elemental components

contributing to the final molecular weight of 1-Bromononane-d3.
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Molecular Weight Composition of 1-Bromononane-d3

Elemental Components

Atomic Weights (g/mol)

Carbon (C)
9 atoms

~108.10

Hydrogen (H)
16 atoms

~16.13

Deuterium (D)
3 atoms

~6.04

Bromine (Br)
1 atom

~79.90

Total Molecular Weight
~210.17 g/mol

Click to download full resolution via product page

Caption: Compositional breakdown for 1-Bromononane-d3 molecular weight.

Note: Experimental protocols and signaling pathways are not applicable to the determination of

a compound's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Molecular Weight of 1-Bromononane-
d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396705#1-bromononane-d3-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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